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Compound of Interest

Compound Name: Diethyl formamidomalonate

Cat. No.: B1346804

A Comprehensive Safety Guide for Handling Diethyl
Formamidomalonate

This guide provides essential safety and logistical information for the handling and disposal of
Diethyl formamidomalonate, tailored for researchers, scientists, and drug development
professionals. Following these procedures is critical to ensure a safe laboratory environment.

Properties and Hazards of Diethyl Formamidomalonate

Diethyl formamidomalonate is a white to yellow solid that may cause skin, eye, and
respiratory tract irritation.[1] Its toxicological properties have not been fully investigated,
warranting cautious handling.[2] The compound is also sensitive to light and is hygroscopic.[1]
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Property Data

Appearance White - Yellow Powder/Solid

Molecular Formula C9H15N 05

Molecular Weight 217.22 g/mol

Melting Point 51-56°C/123.8-132.8 °F

Boiling Point 173-176 °C/343.4-348.8 °F @ 11 mmHg
Flash Point 110-113°C/230-235.4°F

Stability Stable under recommended storage conditions;

sensitive to moisture and light.[1]

Incompatibilities

Strong oxidizing agents, strong bases, acids,

and reducing agents.[1][3]

Hazardous Decomposition

Forms nitrogen oxides (NOx), carbon monoxide
(CO), and carbon dioxide (CO2) upon
combustion.[1][2][3]

Operational Plan: Handling Protocol

Adherence to this step-by-step protocol is mandatory for the safe handling of Diethyl

formamidomalonate.

Engineering Controls and Preparation

» Ventilation: Always handle Diethyl formamidomalonate in a well-ventilated area. A

chemical fume hood is strongly recommended to minimize inhalation exposure.[2][4]

o Safety Equipment: Ensure that an eyewash station and a safety shower are readily

accessible and in close proximity to the workstation.[1][2]

e Pre-Use Inspection: Check containers for any damage or leaks before handling.

Required Personal Protective Equipment (PPE)
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A comprehensive PPE ensemble is required to protect from potential chemical splashes and

contact.

Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety
goggles that comply with OSHA's eye and face protection regulations in 29 CFR 1910.133 or
European Standard EN166.[1][2]

Skin Protection:
o Gloves: Wear appropriate chemical-resistant gloves to prevent skin exposure.[2]

o Clothing: A lab coat or other appropriate protective clothing is required to prevent skin
contact.[1][2]

Respiratory Protection: If working outside of a fume hood or if dust formation is likely, use a
NIOSH/MSHA or European Standard EN 149 approved respirator.[1] A respiratory protection
program that meets OSHA's 29 CFR 1910.134 and ANSI Z88.2 requirements must be
followed whenever workplace conditions warrant respirator use.[2]

Step-by-Step Handling Procedure

Don PPE: Before handling, put on all required personal protective equipment as specified
above.

Weighing and Transfer:

o Conduct any weighing or transfer operations within a chemical fume hood to control dust.
o Minimize the generation and accumulation of dust.[2]

o Use appropriate tools (e.g., spatulas) for transfers.

During Use:

o Avoid all direct contact with the substance. Do not touch eyes, skin, or clothing with
contaminated hands or gloves.[2]

o Keep the container tightly closed when not in use.[2]
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o Avoid ingestion and inhalation.[2]

e Post-Handling:

o Thoroughly wash hands and any exposed skin with soap and water after handling is
complete.[2]

o Remove contaminated clothing and wash it before reuse.[2]

Storage and Transport

o Storage Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated area.
[2] The recommended storage temperature is between 15-25 °C.

e Protection: Protect the substance from light and moisture.[1]

e Incompatibles: Store away from incompatible materials such as strong oxidizing agents and
strong bases.[1][2]

Emergency and Disposal Plan
Accidental Release Measures

o Evacuate: If a significant spill occurs, evacuate non-essential personnel from the area.
o Ventilate: Ensure the area is well-ventilated.[2]
o Containment: Wearing full PPE, clean up spills immediately.[2]
e Clean-up:
o For solid spills, carefully sweep up the material, avoiding dust generation.[1][2]
o Place the collected material into a suitable, labeled container for disposal.[1][2]

o Absorb liquid spills with an inert material (e.g., sand, vermiculite) and place in a suitable
container.[4][5]

First Aid Procedures
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Immediate action is required in case of exposure.

o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[1][2]

« Skin Contact: Remove contaminated clothing and shoes immediately. Flush the skin with
plenty of soap and water for at least 15 minutes. Get medical aid if irritation develops or
persists.[2][6]

 Inhalation: Remove the individual from exposure and move to fresh air immediately. If
breathing is difficult, administer oxygen. If breathing has stopped, give artificial respiration.
Seek immediate medical attention.[1][2]

 Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth
and have them drink 2-4 cupfuls of milk or water. Never give anything by mouth to an
unconscious person. Seek immediate medical attention.[2]

Disposal Plan

o Waste Classification: Chemical waste generators must determine if a discarded chemical is
classified as hazardous waste according to US EPA guidelines in 40 CFR Parts 261.3.

e Regulations: Waste generators must consult federal, state, and local hazardous waste
regulations to ensure complete and accurate classification and disposal.

o Procedure: Dispose of this material through a licensed professional waste disposal service.
[7] Do not allow the chemical to enter drains.[4] Contaminated packaging should be disposed
of as unused product.[3]

Workflow and Safety Relationships

The following diagram illustrates the logical workflow for safely handling Diethyl
formamidomalonate, from preparation to disposal, highlighting critical safety checkpoints.
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1. Preparation Phase 4. Emergency Procedures

Verify Engineering Controls
(Fume Hood, Eyewash)

Spill Response

First Aid for Exposure

Gather Required PPE

If Spill Occurs If Exposure Occurs

2. Handling Phase

Don Full PPE

_______________________________________..

Handle Chemical
(Weigh, Transfer in Hood)

Store Properly
(Cool, Dry, Tightly Sealed)

3. Post-]v{andling & Disposal

Decontaminate Work Area

Doff & Dispose PPE

Wash Hands Thoroughly

Dispose of Chemical Waste
(Follow Regulations)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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